Cas no 24980-41-4 (Poly(ε-caprolactone))

• Product Name: Poly(ε-caprolactone)
• CAS No: 24980-41-4
• MF: C₆H₁₀O₂
• MW: 114.1424
• MDL: MFCD00084404
• CID: 95550
• Update Time: 2025-11-02

Poly(ε-caprolactone) Chemical and Physical Properties

Names and Identifiers

• POLYCAPROLACTONE AVERAGE MN CA. 42 500
• aquaplast,caprolactone
• 2-Oxepanone,homopolymer
• caprolactone homopolymer
• .epsilon.-Caprolactone,homopolymer
• POLYCAPROLACTONE, AVERAGE MN CA. 80,000
• POLYCAPROLACTONE, AVERAGE MN CA. 10,000
• POLY(EPSILON-CAPROLACTONE) (AVERAGE MW ABOUT 10,000)
• Polycaprolactone,2-Oxepanone homopolymer, 6-Caprolactone polymer
• POLYCAPROLACTONE, MW 43000-50000
• oxepan-2-one
• PCL
• Poly[2-oxepanone]
• Purasorb PC 04
• Purasorb PC 02
• Purasorb PC 12
• Purasorb PC 17
• Resomer® C 212, PCL
• Resomer® C 209, PCL
• polycaprolactone
• 2-Oxepanone polyesters
• 6-Hexanolide homopolymer
• Caprolactone oligomer
• .epsilon.-Caprolactone, homopolymer
• aquaplast, caprolactone
• Poly(ε-caprolactone)
• 2-Oxepanone homopolymer

• MDL： MFCD00084404
• Inchi： InChI=1S/C6H10O2/c7-6-4-2-1-3-5-8-6/h1-5H2
• InChI Key： PAPBSGBWRJIAAV-UHFFFAOYSA-N
• SMILES： O=C1CCCCCO1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.146 g/mL at 25 °C
• Melting Point: 58 °C

Poly(ε-caprolactone) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：TR4708000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones

Additional information on Poly(ε-caprolactone)

Poly(ε-caprolactone): A Versatile Biodegradable Polymer for Modern Applications

Poly(ε-caprolactone) (CAS No. 24980-41-4), commonly abbreviated as PCL, is a synthetic aliphatic polyester that has gained significant attention in recent years due to its unique combination of biodegradability, biocompatibility, and mechanical properties. As the world shifts toward sustainable materials, PCL polymers have emerged as a promising solution for various industries, including biomedical engineering, packaging, and 3D printing.

The chemical structure of polycaprolactone consists of repeating units of ε-caprolactone, which contribute to its semi-crystalline nature and low melting point (60°C). This characteristic makes PCL material particularly suitable for processing at relatively low temperatures compared to other biodegradable polymers like PLA (polylactic acid). Researchers and manufacturers value PCL biodegradable polymer for its excellent blend compatibility, allowing it to be combined with other polymers or additives to tailor specific properties.

In the biomedical field, poly(ε-caprolactone) applications have expanded dramatically. Its FDA-approved status for medical use has led to innovations in drug delivery systems, where PCL nanoparticles provide controlled release of therapeutic agents. Tissue engineering represents another growing application, with PCL scaffolds demonstrating excellent cell adhesion and proliferation characteristics. Recent studies highlight its potential in nerve regeneration and cartilage repair, addressing current healthcare challenges in regenerative medicine.

The environmental benefits of PCL biodegradable plastic align perfectly with today's circular economy initiatives. Unlike conventional plastics, polycaprolactone degradation occurs through hydrolysis of ester linkages, breaking down into non-toxic components that can be metabolized by microorganisms. This property has spurred interest in PCL for sustainable packaging, particularly for single-use items where traditional plastics pose significant environmental threats.

Advanced manufacturing technologies have further expanded the utility of poly(ε-caprolactone). In 3D printing applications, PCL filament offers advantages such as low warping and good layer adhesion, making it ideal for prototyping and educational purposes. The material's flexibility and durability also make it suitable for creating functional parts in soft robotics, a field experiencing rapid growth due to increasing automation demands.

Recent market analysis indicates steady growth in the PCL polymer market, driven by both technological advancements and regulatory pressures to reduce conventional plastic waste. Manufacturers are developing novel PCL copolymer formulations to enhance properties like degradation rate and mechanical strength. These innovations respond to frequent search queries about "biodegradable alternatives to traditional plastics" and "medical-grade polymers for implants."

From a processing standpoint, polycaprolactone properties allow for various fabrication methods including injection molding, electrospinning, and solvent casting. This versatility addresses common industry questions about "processable biodegradable materials" and "polymers compatible with existing manufacturing equipment." The relatively low glass transition temperature (-60°C) of PCL contributes to its flexibility at room temperature, a characteristic highly valued in flexible medical devices and wearable technologies.

Quality control parameters for poly(ε-caprolactone) typically focus on molecular weight distribution, crystallinity, and residual monomer content—factors that directly influence performance in end-use applications. These specifications align with trending searches about "how to evaluate biodegradable polymer quality" and "standards for medical-grade polymers." As research continues, new PCL composite materials incorporating natural fibers or nanoparticles are showing promise for enhanced functionality.

The future of polycaprolactone technology appears bright, with ongoing research exploring its potential in smart materials that respond to environmental stimuli. Innovations in PCL-based shape memory polymers could revolutionize sectors from healthcare to aerospace. Furthermore, the development of PCL from renewable resources rather than petroleum-based precursors represents an important sustainability frontier, addressing growing consumer demand for truly green materials.

For researchers and industry professionals seeking detailed technical information about poly(ε-caprolactone) 24980-41-4, numerous peer-reviewed studies and patents document its synthesis, modification, and applications. The compound's safety profile, combined with its tunable properties, ensures that PCL will remain at the forefront of biodegradable polymer innovation as society transitions toward more sustainable material solutions.